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Compound of Interest

Compound Name: Antimony trichloride, diphenyl-

Cat. No.: B1615433 Get Quote

Proper management and disposal of antimony trichloride and related organoantimony

compounds are critical for ensuring laboratory safety and environmental protection. These

substances are corrosive, react violently with water, and pose significant aquatic toxicity.[1][2]

This guide provides detailed procedures for the safe handling and disposal of these materials,

tailored for researchers and drug development professionals.

Note on Chemical Nomenclature: The specific compound "antimony trichloride, diphenyl-" is
not a standard chemical name. This guide will focus on the procedures for antimony trichloride

(SbCl₃), which are broadly applicable to organoantimony compounds. Users should always

consult the specific Safety Data Sheet (SDS) for the exact compound being handled.

Quantitative Safety Data
Exposure limits and toxicity data for antimony and its compounds are crucial for risk

assessment in the laboratory. The following table summarizes key quantitative information.
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Parameter Value Compound/Context Agency/Source

Permissible Exposure

Limit (PEL)
0.5 mg/m³

Antimony Compounds

(as Sb)
OSHA[3]

Recommended

Exposure Limit (REL)
0.5 mg/m³

Antimony Compounds

(as Sb)
NIOSH[3]

Threshold Limit Value

(TLV)
0.5 mg/m³

Antimony Compounds

(as Sb)
ACGIH[3]

Immediately

Dangerous to Life or

Health (IDLH)

50 mg/m³ Antimony NIOSH[4]

Reportable Quantity

(RQ)
1000 lbs (454 kg)

Antimony Trichloride,

liquid
DOT (US)

Aquatic Toxicity

(LC50, 96h)
9 mg/L Fathead Minnow Sigma-Aldrich SDS

Aquatic Toxicity

(LC50, 48h)
10.1 mg/L

Daphnia magna

(Water Flea)
Sigma-Aldrich SDS[2]

Protocol for Disposal of Antimony Trichloride Waste
This protocol outlines the step-by-step procedure for the safe management and disposal of

waste containing antimony trichloride. This material is classified as a hazardous waste and

must be handled accordingly.[3][5]

1. Personal Protective Equipment (PPE) and Preparation:

PPE: Before handling, ensure you are wearing appropriate PPE, including chemical-resistant

gloves, a lab coat or chemical-resistant suit, and chemical safety goggles with a face shield.

[1][4] All work should be conducted in a certified chemical fume hood.[1][4]

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible.[1] Have spill control materials (e.g., dry sand, diatomaceous earth) available. Do

not use water.[3]
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2. Waste Collection and Segregation:

Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with corrosive materials.[6][7]

Labeling: Label the container with "Hazardous Waste," the full chemical name ("Antimony

Trichloride"), and the associated hazards (Corrosive, Toxic to Aquatic Life).[5]

Segregation: Do not mix antimony trichloride waste with other waste streams, especially

aqueous solutions or reactive chemicals.[7] Keep the container tightly closed when not in

use and store it under an inert gas like nitrogen if possible.[1]

3. Spill Management:

Evacuate: In case of a spill, evacuate all non-essential personnel from the immediate area.

[3]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[3]

Containment: Collect the spilled material using mechanical means (e.g., sweeping with non-

sparking tools). Avoid creating dust.[1] Do not use water or wet methods, as antimony

trichloride reacts violently with moisture.[1][3]

Cleanup: Place the collected material into a sealed, labeled container for disposal.[3][4]

Clean the spill area thoroughly, and dispose of all cleanup materials as hazardous waste.

4. Final Disposal Procedure:

Storage: Store the sealed waste container in a designated, secure hazardous waste

accumulation area away from incompatible materials.[6]

Professional Disposal: Arrange for collection by a licensed professional waste disposal

service.[6][8] Disposal must comply with all local, state, and federal regulations.[3][8] Do not

attempt to dispose of this chemical down the drain or in regular trash.[2][5]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

antimony trichloride.

Start: Antimony Trichloride Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Select a Designated
Hazardous Waste Container

Step 3: Label Container Clearly
'Hazardous Waste, Antimony Trichloride'

Step 4: Transfer Waste to Container
(No Water Contact)

Step 5: Securely Seal Container Spill Occurs

Step 6: Store in Designated
Hazardous Waste Area

Step 7: Contact Licensed
Waste Disposal Service

End: Waste Collected for Proper Disposal

Execute Spill Protocol:
1. Evacuate & Ventilate
2. Collect Dry Material
3. Package as Waste

Yes
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of antimony trichloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1615433?utm_src=pdf-body-img
https://www.benchchem.com/product/b1615433?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AA36281&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=S25183&productDescription=ANTIMONY+TRICHLORIDE+FLK+100G&vendorId=VN00115888&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0147.pdf
https://archpdfs.lps.org/Chemicals/Antimony%20Trichloride.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Antimony(III)%20chloride_0613_7.0.pdf
https://www.chemsupply.com.au/uploads/sds/0655.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ANTIMONY-TRICHLORIDE-CASNO-10025-91-01470-EN.aspx
https://www.benchchem.com/product/b1615433#antimony-trichloride-diphenyl-proper-disposal-procedures
https://www.benchchem.com/product/b1615433#antimony-trichloride-diphenyl-proper-disposal-procedures
https://www.benchchem.com/product/b1615433#antimony-trichloride-diphenyl-proper-disposal-procedures
https://www.benchchem.com/product/b1615433#antimony-trichloride-diphenyl-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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